Cas no 2020427-93-2 (5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid)

5-(1-Methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a 1-methylpyrazole moiety via a methylene bridge. This structure imparts unique reactivity and potential as a versatile intermediate in medicinal chemistry and agrochemical synthesis. The carboxylic acid functional group enhances its utility for further derivatization, enabling the formation of amides, esters, or other conjugates. Its balanced polarity and stability make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or bioactive scaffolds. The compound's well-defined synthetic route and purity profile ensure reproducibility for research and industrial use.
5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid structure
2020427-93-2 structure
Product Name:5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid
CAS No:2020427-93-2
MF:C8H8N4O3
MW:208.174120903015
CID:5991258
PubChem ID:165484693
Update Time:2025-08-02

5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid
    • 2020427-93-2
    • EN300-1120271
    • 5-[(1-methyl-1H-pyrazol-4-yl)methyl]-1,2,4-oxadiazole-3-carboxylic acid
    • Inchi: 1S/C8H8N4O3/c1-12-4-5(3-9-12)2-6-10-7(8(13)14)11-15-6/h3-4H,2H2,1H3,(H,13,14)
    • InChI Key: WQGYXYKFYBHWPN-UHFFFAOYSA-N
    • SMILES: O1C(CC2C=NN(C)C=2)=NC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 208.05964013g/mol
  • Monoisotopic Mass: 208.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 94Ų

5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>

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5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid Related Literature

Additional information on 5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Overview of 5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2020427-93-2)

The compound 5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2020427-93-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrazole ring with an oxadiazole scaffold, makes it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications as a bioactive scaffold in drug discovery, owing to its ability to interact with various enzymatic targets.

In recent years, the demand for heterocyclic compounds like 5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid has surged due to their role in developing small-molecule inhibitors and modulators for diseases such as cancer, inflammation, and metabolic disorders. The compound’s carboxylic acid functional group further enhances its utility in medicinal chemistry, enabling facile derivatization into esters, amides, and other pharmacophores. This adaptability aligns with the growing trend of fragment-based drug design, where researchers seek modular building blocks for optimized therapeutic agents.

The synthesis of 5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 2020427-93-2 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in supply chains. Laboratories and manufacturers prioritize high-purity batches of this compound to meet the stringent requirements of preclinical studies and high-throughput screening (HTS) platforms.

From an industrial perspective, the compound’s relevance extends to agrochemical innovation, where oxadiazole derivatives are explored for their herbicidal and pesticidal properties. The integration of a methylpyrazole moiety may contribute to enhanced bioavailability and environmental stability, addressing key challenges in crop protection. This dual applicability in pharmaceuticals and agrochemicals underscores its cross-disciplinary value.

Emerging trends in AI-driven drug discovery have also spotlighted compounds like 5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid. Computational models frequently highlight its drug-likeness and binding affinity predictions, accelerating hit-to-lead optimization. Moreover, its structural features align with green chemistry principles, as researchers seek sustainable synthetic routes to minimize waste and energy consumption.

For suppliers and distributors, ensuring compliance with REACH and other regulatory frameworks is paramount when handling CAS No. 2020427-93-2. Detailed safety data sheets (SDS) and analytical certificates (CoA) are essential to cater to global markets. The compound’s stability under standard storage conditions further enhances its logistical feasibility.

In summary, 5-(1-methyl-1H-pyrazol-4-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid represents a pivotal chemical entity bridging multiple scientific domains. Its synthetic versatility, coupled with expanding applications in life sciences, positions it as a compound of enduring relevance. Future research will likely explore novel derivatives and delivery mechanisms to unlock its full potential.

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